4-Oxo-2-(phenethylamino)-4-((4-(phenylamino)phenyl)amino)butanoic acid

• IUPAC Name: 4-(4-anilinoanilino)-4-oxo-2-(2-phenylethylamino)butanoic acid
• InChI: InChI=1S/C24H25N3O3/c28-23(17-22(24(29)30)25-16-15-18-7-3-1-4-8-18)27-21-13-11-20(12-14-21)26-19-9-5-2-6-10-19/h1-14,22,25-26H,15-17H2,(H,27,28)(H,29,30)
• InChI Key: PNMFRKQUSYRJML-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(CC(=O)NC2=CC=C(C=C2)NC3=CC=CC=C3)C(=O)O
• Molecular Formula: C24H25N3O3
• Molecular Weight: 403.5 g/mol

Description

4-Oxo-2-(phenethylamino)-4-((4-(phenylamino)phenyl)amino)butanoic acid, also known as PEPA, is a synthetic compound that has been widely studied in scientific research. PEPA is a derivative of the amino acid phenylalanine and is classified as a non-natural amino acid. It has shown potential in various fields of research, including neuroscience, pharmacology, and biochemistry.

Scientific Research Applications

Synthesis and Biological Activity

• Synthetic Pathways and Biological Properties : The efficient synthesis of γ-Oxo α-amino acids and γ-aryl α-amino acids, which are structurally related to the compound , has been reported. These compounds exhibit interesting biological properties and are components of many drug molecules. Their synthesis from aromatic aldehydes and serine has been described, offering routes to various biologically active derivatives (Chacko & Ramapanicker, 2012).

• Antimicrobial and Analgesic Activities : Derivatives of aroylpyruvic acids, which share a core structural motif with the compound of interest, have shown moderate antimicrobial and analgesic activities. This highlights the potential of structurally related compounds in therapeutic applications (Koz’minykh et al., 2004).

Chemical Properties and Applications

• Allosteric Modifiers of Hemoglobin : Research into allosteric modifiers of hemoglobin has led to the development of compounds that decrease oxygen affinity, potentially benefiting clinical areas requiring enhanced oxygen delivery. Some of the studied compounds are structurally similar to the compound , suggesting its potential in modulating hemoglobin's oxygen-binding properties (Randad et al., 1991).

• Supramolecular Synthons in Crystal Structures : Studies on the crystal structures of N-(aryl)-succinamic acids have identified specific supramolecular synthons, which are crucial for understanding the material properties of related compounds. This research could provide insights into the design of new materials based on the structural framework of the compound of interest (PrakashShet et al., 2018).

• Stereochemistry in Drug Development : The stereochemistry of γ-oxo-α-amino acids plays a significant role in their biological activities and material properties. Research into the stereoselective reduction of these compounds has implications for drug development and synthetic chemistry, highlighting the versatility of compounds with similar backbones (Berkeš et al., 2000).